Cas no 57295-50-8 (1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-(methylthio)-
• CAS No: 57295-50-8
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 1603530
• Update Time: 2024-08-30

1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-(methylthio)-

• Inchi： 1S/C10H11N3OS/c1-14-8-5-3-7(4-6-8)9-11-10(15-2)13-12-9/h3-6H,1-2H3,(H,11,12,13)
• InChI Key： OBJAGIPEKSJFBJ-UHFFFAOYSA-N
• SMILES： N1C(SC)=NC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 221.06243

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 126 °C(Solv: benzene (71-43-2); ligroine (8032-32-4))
• Boiling Point: 433.3±47.0 °C(Predicted)
• PSA: 50.8
• pka: 8.98±0.40(Predicted)